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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zhan Catalyst-1B

CAS No.: 918870-76-5

Cat. No.: S6609673

Frequently Asked Questions

What is Zhan Catalyst-1B and what is its typical appearance? Zhan Catalyst-1B is a ruthenium-based

complex used for olefin metathesis reactions. It is sold as a green solid powder [1] [2] [3].

What are the correct storage conditions? The product should be stored in a cool, dry place, away from

moisture and direct sunlight [3]. For long-term stability, it is best kept in its original secure packaging.

What precautions should be taken during handling? Appropriate personal protective equipment (PPE)

should be used, and the catalyst should be handled in a well-ventilated area [3].

In which solvents is the catalyst soluble and insoluble? This solubility profile is key to its recovery and

recycling.

¢ Soluble in: Dichloromethane, dichloroethane, chloroform, and ether [1].
¢ Insoluble in: Methanol, ethanol, and other alcohols [1].

Can the catalyst be recovered and reused? Yes, a key feature of Zhan catalysts is their potential for
recycling. The catalyst can be recovered from reaction mixtures by simple precipitation or filtration due to

its specific solubility, and then reused [1].
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Summary of Technical Data

The table below consolidates the key technical information for quick reference.

Aspect Details
Chemical Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
Name ((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(ll) [1]

[2]

CAS Number 918870-76-5 [2] [3] [4]

Molecular C33H43C|2N303RUS [1] [2] [3]

Formula

Molecular 733.75 g-mol~* [1] [2] [3]

Weight

Physical Green solid powder [1] [3]

Form

Storage Cool, dry place; away from moisture and light [3]

Experimental Context and Workflow

The provided search results included an example of how a Hoveyda-Grubbs type catalyst (RC303, which is
Zhan Catalyst-1B) was handled in a research setting for immobilization [5]. The workflow below outlines

the general procedure, which may be useful for your support documentation.
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Solution of Zhan Catalyst-1B
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Isolate Solid Catalyst
via Filtration

Dry Solid Catalyst
under appropriate conditions

Click to download full resolution via product page

Key Experimental Details:

e The catalyst was immobilized by simply mixing its toluene solution with a dried mesoporous support
(like MCM-41 or SBA-15) for 30 minutes at room temperature [5].

e The immobilization process was highly efficient, transferring 94-97% of the Ru complex from the
solution onto the solid support [5].

e The resulting solid catalyst was then isolated and dried [5].

Troubleshooting Guide

Based on the available information, here are some common issues and suggested solutions.
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Problem Possible Cause Suggested Solution

Low catalyst Incorrect solvent Re-precipitate the catalyst using a solvent pair from its

recovery system for solubility profile (e.g., add an alcohol to a dichloromethane
precipitation solution) [1].

High metal Solvent or substrate For a more robust process, consider immobilizing the catalyst

leaching promotes desorption  on a solid support. Using non-polar solvents like cyclohexane

can significantly reduce leaching [5].

A Note on Information Gaps

The search results provide a solid foundation on the identity, basic handling, and a key feature (recyclability)
of Zhan Catalyst-1B. However, they lack the following details that would be valuable for a comprehensive

technical guide:

e Defined Shelf Life: No specific expiration date or data on long-term stability under recommended
conditions was found [3].

e Detailed Degradation Data: Information on how the catalyst degrades over time or under stress
(e.g., heat, air) is not available.

¢ Quantitative Stability Metrics: There are no specific figures on stability in various solvents or
against impurities like water and oxygen.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6609673#zhan-catalyst-1b-

stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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